Cas no 52891-01-7 (Ethanol,2,2'-(heptylimino)bis-)

Ethanol,2,2'-(heptylimino)bis- structure
52891-01-7 structure
Product Name:Ethanol,2,2'-(heptylimino)bis-
CAS No:52891-01-7
MF:C11H25NO2
MW:203.321703672409
CID:375931
PubChem ID:104349
Update Time:2025-04-19

Ethanol,2,2'-(heptylimino)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-(heptylimino)bis-
    • 2,2'-(heptylimino)bisethanol
    • 2-[heptyl(2-hydroxyethyl)amino]ethanol
    • 2,2'-(heptylimino)diethanol
    • SCHEMBL1290423
    • NS00032607
    • YRQDJBCEANHKAV-UHFFFAOYSA-N
    • 52891-01-7
    • AKOS011296926
    • DTXSID10200933
    • EINECS 258-238-8
    • heptyldiethanolamine
    • n-heptyldiethanolamine
    • Inchi: 1S/C11H25NO2/c1-2-3-4-5-6-7-12(8-10-13)9-11-14/h13-14H,2-11H2,1H3
    • InChI Key: YRQDJBCEANHKAV-UHFFFAOYSA-N
    • SMILES: OCCN(CCO)CCCCCCC

Computed Properties

  • Exact Mass: 203.18865
  • Monoisotopic Mass: 203.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Surface Charge: 0
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • PSA: 43.7

Ethanol,2,2'-(heptylimino)bis- Related Literature

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